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Compound of Interest

Compound Name: Trimethylsilylmethyl azide
CAS No.: 87576-94-1
Cat. No.: B1267221
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical properties,
synthesis, and reactivity of Trimethylsilylmethyl azide (TMSMA), a versatile and important
reagent in organic synthesis. This document is intended to serve as a valuable resource for
researchers, scientists, and professionals in the field of drug development and chemical
research.

Core Physical Properties

Trimethylsilylmethyl azide, also known as (azidomethyl)trimethylsilane, is a colorless to pale
yellow liquid.[1] It is a stable compound that can be stored in a refrigerator for more than six
months.[2] Below is a summary of its key physical properties.
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Property Value Source(s)
Molecular Formula C4H11N3Si [1]
Molecular Weight 129.24 g/mol [1]

Boiling Point 92-95 °C [3]

43 °C /43 mmHg [2]

Density 0.87 g/cm?3 [3]
Refractive Index 1.4300 to 1.4340 [3]

Flash Point 6 °C [4]

- Soluble in organic solvents;
Solubility ) ] [2]
insoluble in water.

Spectral Data for Characterization

Accurate characterization of Trimethylsilylmethyl azide is crucial for its effective use in
synthesis. The following are key spectral data points:

e 'HNMR (CDCls): & =0.12 (s, 9H), 2.75 (s, 2H)[2]
e Infrared (IR) Vmax: 2100 cm~1[2]
e Mass Spectrometry (MS) m/z: 129, 73[2]

Experimental Protocols
Synthesis of Trimethylsilylmethyl Azide

A reliable method for the synthesis of Trimethylsilylmethyl azide has been reported, providing
a high yield of the desired product.[1]

Materials:
e (Chloromethyhtrimethylsilane

e Sodium azide (NaNs)
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e Dimethylformamide (DMF) or Hexamethylphosphoramide (HMPA)
Procedure:

o A mixture of (chloromethyl)trimethylsilane and sodium azide is prepared in either
dimethylformamide or hexamethylphosphoramide.

e The reaction mixture is heated at 80°C.
e The reaction progress is monitored until completion.
» Upon completion, the product, Trimethylsilylmethyl azide, is obtained in high yield.[1]

The following diagram illustrates the workflow for the synthesis of Trimethylsilylmethyl azide.

Synthesis of Trimethylsilylmethyl Azide
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Caption: Synthetic workflow for Trimethylsilylmethyl azide.

Reactivity and Synthetic Applications
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Trimethylsilylmethyl azide is a valuable reagent in a variety of organic transformations,
primarily serving as a synthetic equivalent of methyl azide.[5]

Amination of Organometallic Compounds

TMSMA is effectively used for the amination of aryl Grignard reagents and aryl-lithium
compounds.[1] This reaction provides a convenient route to primary amines.

The general signaling pathway for this amination reaction is depicted below.

Amination using Trimethylsilylmethyl Azide
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Caption: Pathway for amination with Trimethylsilylmethyl azide.

[3+2] Cycloaddition Reactions

Trimethylsilylmethyl azide undergoes [3+2] cycloaddition reactions with acetylenic
dipolarophiles. This reaction is a key step in the synthesis of various heterocyclic compounds.

[5]
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The logical relationship in this cycloaddition reaction is shown in the following diagram.

[3+2] Cycloaddition with Trimethylsilylmethyl Azide
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Caption: Cycloaddition reaction of Trimethylsilylmethyl azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1267221/docs#trimethylsilylmethyl-azide-a-
comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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